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Compound of Interest

Compound Name: (5-Isopropylisoxazol-3-yl)methanol

Cat. No.: B168598 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: The isoxazole scaffold is a privileged structure in medicinal chemistry, appearing

in a wide array of pharmaceuticals and biologically active compounds.[1][2][3] Its synthesis is a

cornerstone of heterocyclic chemistry, with several robust methods available for its

construction. These application notes provide detailed protocols for three common and

versatile methods for isoxazole ring formation, along with quantitative data and workflow

visualizations to aid researchers in selecting and implementing the optimal synthetic route for

their specific needs.

I. Synthesis from 1,3-Dicarbonyl Compounds and
Hydroxylamine
This classical method, often referred to as the Claisen isoxazole synthesis, is a straightforward

and widely used approach for preparing 3,5-disubstituted isoxazoles.[2][4] The reaction

proceeds via the condensation of a 1,3-dicarbonyl compound with hydroxylamine, followed by

cyclization and dehydration to form the aromatic isoxazole ring.[5][6]

Reaction Scheme: A 1,3-dicarbonyl compound reacts with hydroxylamine, first forming an

oxime intermediate with one of the carbonyl groups. The hydroxyl group of the oxime then

attacks the second carbonyl group, leading to a cyclized intermediate. Subsequent loss of a

water molecule results in the formation of the isoxazole ring.[5]
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Reaction Mechanism
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Experimental Workflow
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Synthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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